A hierarchical CuO@NiCo layered double hydroxide core–shell nanoarray as an efficient electrocatalyst for the oxygen evolution reaction†
Inorganic Chemistry Frontiers Pub Date: 2021-04-16 DOI: 10.1039/D1QI00124H
Abstract
Developing hierarchical electrocatalysts for the oxygen evolution reaction (OER) is of great importance for electrochemical hydrogen production. Here, we describe the development of a hierarchical CuO@NiCo layered double hydroxide core–shell nanoarray on copper foil (CuO@NiCo LDH/CF) as a 3D OER electrocatalyst. When tested in 1.0 M KOH, such CuO@NiCo LDH/CF offers superior catalytic activity with a geometrical catalytic current density of 20 mA cm−2 at an overpotential of only 256 mV. It also shows strong long-term electrochemical durability to retain its activity for at least 24 h.
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